Cas no 2172233-82-6 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid
• CAS No: 2172233-82-6
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6433752
• PubChem ID: 165553595
• Update Time: 2025-07-24

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]cyclopentyl}acetic acid
• EN300-1480287
• 2172233-82-6

• Inchi： 1S/C25H26F2N2O5/c26-25(27,22(32)29-24(13-21(30)31)11-5-6-12-24)15-28-23(33)34-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,5-6,11-15H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： AYGGEDIVWCHVGM-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(NC1(CC(=O)O)CCCC1)=O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic Acid (CAS No. 2172233-82-6)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172233-82-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines elements of cyclopentane, fluorine-containing side chains, and a fluorenyl methoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in the development of novel therapeutic agents.

The structural motif of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. Additionally, the difluoropropanamide moiety introduces unique electronic and steric properties, which can influence the compound's interactions with biological targets. The cyclopentyl ring provides a rigid scaffold that may enhance binding affinity and metabolic stability in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The incorporation of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and improved binding affinity. In the context of CAS No. 2172233-82-6, the difluoropropanamide unit serves as a key pharmacophore, potentially contributing to its suitability as a building block for next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenyl moiety is not only a valuable handle for synthetic manipulation but also has been explored for its photophysical properties in imaging and photodynamic therapy applications. Furthermore, the cyclopentyl ring can mimic natural amino acid structures, offering a scaffold for designing peptidomimetics that may bypass certain resistance mechanisms associated with traditional peptide-based drugs.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic bond formations between the cyclopentane core and the fluorinated amide side chain, followed by functional group transformations to introduce the Fmoc protecting group. This synthetic route exemplifies the ingenuity required to construct complex molecules with precise stereochemistry and functionality.

In academic research circles, this compound has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in generating derivatives with enhanced binding properties against specific biological targets. For instance, modifications to the fluorine substituents have been explored to fine-tune receptor interactions, leading to compounds with improved selectivity and efficacy.

The integration of computational methods into drug discovery has further accelerated the exploration of CAS No. 2172233-82-6. Molecular modeling studies have provided insights into how structural variations within this molecule can influence its interactions with enzymes and receptors. These simulations have guided experimental efforts toward optimizing potency and minimizing off-target effects.

Looking ahead, the future applications of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid are likely to expand into new therapeutic areas. Its unique structural features make it an attractive candidate for addressing unmet medical needs where traditional small molecules may fall short. As research progresses, it is anticipated that this compound will play a pivotal role in developing innovative treatments for a range of diseases.

The development of novel pharmaceuticals relies heavily on access to high-quality intermediates like CAS No. 2172233-82-6. Its synthesis and characterization contribute to the growing arsenal of molecular tools available to chemists and biologists alike. By leveraging its structural attributes, researchers can design molecules with tailored properties that meet specific therapeutic requirements.

In summary,2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentyl}acetic acid (CAS No. 2172233-82-6) represents a promising candidate for further exploration in pharmaceutical research. Its complex architecture and functional groups offer numerous possibilities for generating bioactive compounds with enhanced therapeutic potential.